Cas no 1312790-52-5 (Bicyclo[1.1.1]pentane-1,3-diol)

• Product Name: Bicyclo[1.1.1]pentane-1,3-diol
• CAS No: 1312790-52-5
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD30802631
• CID: 4583183
• PubChem ID: 131295062
• Update Time: 2025-05-22

Bicyclo[1.1.1]pentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1,3-diol
• Bicyclo[1.1.1]entane-1,3-iol
• SB22179
• MFCD30802631
• SY322304
• 1312790-52-5
• CS-0049791
• P18445
• AS-83762

• MDL： MFCD30802631
• Inchi： 1S/C5H8O2/c6-4-1-5(7,2-4)3-4/h6-7H,1-3H2
• InChI Key： DOJPRLIAPQYYOX-UHFFFAOYSA-N
• SMILES： OC12CC(C1)(C2)O

Computed Properties

• Exact Mass: 100.052429494 g/mol
• Monoisotopic Mass: 100.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5
• Molecular Weight: 100.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on Bicyclo[1.1.1]pentane-1,3-diol

Research Briefing on Bicyclo[1.1.1]pentane-1,3-diol (CAS: 1312790-52-5) in Chemical Biology and Pharmaceutical Applications

Bicyclo[1.1.1]pentane-1,3-diol (CAS: 1312790-52-5) has emerged as a structurally unique and pharmacologically relevant scaffold in modern drug discovery. This strained bicyclic system, characterized by its [1.1.1]propellane core with two hydroxyl substituents, has gained significant attention due to its potential to improve drug-like properties. Recent studies highlight its applications as a bioisostere for para-substituted benzene rings and as a building block for novel chemical entities in medicinal chemistry.

The compound's rigid three-dimensional structure offers distinct advantages in drug design, particularly in enhancing solubility and reducing metabolic liabilities while maintaining target binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporation of Bicyclo[1.1.1]pentane-1,3-diol into protease inhibitor scaffolds resulted in improved pharmacokinetic profiles compared to traditional aromatic analogs. The researchers attributed this to the compound's ability to maintain molecular shape while reducing lipophilicity.

Recent synthetic advances have expanded the utility of 1312790-52-5 in pharmaceutical applications. A Nature Chemistry publication (2024) detailed a novel catalytic method for the asymmetric synthesis of Bicyclo[1.1.1]pentane-1,3-diol derivatives, enabling access to enantiomerically pure forms with >99% ee. This breakthrough addresses previous challenges in stereoselective synthesis of the scaffold and opens new possibilities for chiral drug development.

In the realm of chemical biology, Bicyclo[1.1.1]pentane-1,3-diol has shown promise as a versatile linker for PROTAC (proteolysis targeting chimera) design. A recent ACS Central Science report (2024) demonstrated its effectiveness in maintaining optimal distance between E3 ligase and target protein binding moieties while improving cellular permeability. The compound's metabolic stability and favorable physicochemical properties make it particularly suitable for this emerging therapeutic modality.

Ongoing research continues to explore the full potential of this scaffold. Current investigations focus on its application in CNS-targeted therapeutics, where its ability to cross the blood-brain barrier while maintaining low P-glycoprotein efflux ratios shows particular promise. The compound's unique structural features continue to inspire innovative approaches in drug discovery, positioning Bicyclo[1.1.1]pentane-1,3-diol as a valuable tool in the medicinal chemist's repertoire.